![molecular formula C7H5N3O2 B6261805 pyrazolo[1,5-a]pyrazine-2-carboxylic acid CAS No. 1547037-20-6](/img/no-structure.png)
pyrazolo[1,5-a]pyrazine-2-carboxylic acid
Overview
Description
Pyrazolo[1,5-a]pyrazine-2-carboxylic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrazine derivatives has been widely studied. A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology . The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems .Molecular Structure Analysis
Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .Chemical Reactions Analysis
The reaction of pyrazolo[1,5-a]pyrimidines with other compounds has been studied. For example, with 5-aminopyrazoles, the authors transformed them into the carboxamide derivatives, which then were evaluated against three fungal strains and as inhibitory compounds against succinate dehydrogenase .Physical And Chemical Properties Analysis
Pyrazolo[1,5-a]pyrimidines have significant photophysical properties. They have tunable photophysical properties (going from ε = 3320 M −1 cm −1 and ϕF = 0.01 to ε = 20 593 M −1 cm −1 and ϕF = 0.97), in which electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors .Mechanism of Action
Safety and Hazards
Future Directions
Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties . They have been identified as strategic compounds for optical applications . The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G . This suggests that they could be used in the future for a variety of applications, including studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for pyrazolo[1,5-a]pyrazine-2-carboxylic acid involves the condensation of 2-cyanopyrazine with hydrazine hydrate followed by oxidation of the resulting pyrazolopyrazine intermediate.", "Starting Materials": [ "2-cyanopyrazine", "hydrazine hydrate", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-cyanopyrazine (1.0 g, 8.5 mmol) in hydrazine hydrate (10 mL, 170 mmol) and heat the mixture at 120°C for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add sodium hydroxide (1.0 g, 25 mmol) to the mixture.", "Step 3: Extract the resulting pyrazolopyrazine intermediate with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain the crude pyrazolopyrazine intermediate.", "Step 5: Dissolve the crude pyrazolopyrazine intermediate in acetic acid (10 mL) and add hydrogen peroxide (30%, 1.0 mL, 10 mmol) dropwise to the mixture at 0°C.", "Step 6: Stir the reaction mixture at 0°C for 1 hour and then at room temperature for 2 hours.", "Step 7: Pour the reaction mixture into water (50 mL) and extract the resulting pyrazolo[1,5-a]pyrazine-2-carboxylic acid with ethyl acetate (3 x 20 mL).", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the pure pyrazolo[1,5-a]pyrazine-2-carboxylic acid (0.5 g, 45% yield)." ] } | |
CAS RN |
1547037-20-6 |
Product Name |
pyrazolo[1,5-a]pyrazine-2-carboxylic acid |
Molecular Formula |
C7H5N3O2 |
Molecular Weight |
163.1 |
Purity |
91 |
Origin of Product |
United States |
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